Objective:Analyze the antitumor capacity of cetylpyridinium chloride (CPC) on human breast tumor cells, and the possible action mechanism.Material and methods:The human breast tumor cells MCF-7 and no-tumor breast cells MCF-10A were exposed to CPC under various condition (concentration and duration). Cell viability was measured with MTT assay, the LIVE/DEAD assay, and fluorescence microscopy. Membrane permeability after CPC exposure was evaluated by Calcein AM assay, mitochondrial morphology with a MitoView staining, and genotoxicity with the comet assay and fluorescence microscopy.Results:CPC was cytotoxic to both MCF-7 and MCF-10A as of a 24-h exposure to 0.1 µM. Cytotoxicity was dose-dependent and reached 91% for MCF-7 and 78% for MCF-10A after a 24-h exposure to 100 µM CPC, which outperformed the positive control doxorubicin in effectiveness and selectivity. The LD50 of CPC on was 6 µM for MCF-7 and 8 µM for MCF-10A, yielding a selectivity index of 1.41. A time response analysis revealed 64% dead cells after only 5 min of exposure to 100 µM CPC. With respect to the action mechanisms, the comet assay did not reveal genome fragmentation. On the other hand, membrane damage was dose-dependent and may also affect mitochondrial morphology.Conclusion:Cetylpyridinium chloride inhibits MCF-7 cell growing in a non-selective way as of 5 min of exposure. The action mechanism of CPC on tumor cells involves cell membrane damage without change neither mitochondrial morphology nor genotoxicity.

A tissue preparation method will inevitably alter the tissue content. This study aims to evaluate how different common sample preparation methods will affect the tissue morphology, biomechanical pr...

Magnesium has mechanical properties similar to those of bone and is being considered as a potential bone substitute. In the present study, two different pore sized scaffolds of the Mg alloy LAE442, coated with magnesium fluoride, were compared. The scaffolds had interconnecting pores of either 400 (p400) or 500 µm (p500). ß-TCP served as control. Ten scaffolds per time group (6, 12, 24, 36 weeks) were implanted in the trochanter major of rabbits. Histological analyses, µCT scans, and SEM/EDX were performed. The scaffolds showed slow volume decreases (week 36 p400: 9.9%; p500: 7.5%), which were accompanied by uncritical gas releases. In contrast, ß-TCP showed accelerated resorption (78.5%) and significantly more new bone inside (18.19 ± 1.47 mm3). Bone fragments grew into p400 (0.17 ± 0.19 mm3) and p500 (0.36 ± 0.26 mm3), reaching the centrally located pores within p500 more frequently. In particular, p400 displayed a more uneven and progressively larger surface area (week 36 p400: 253.22 ± 19.44; p500: 219.19 ± 4.76 mm2). A better osseointegration of p500 was indicated by significantly more trabecular contacts and a 200 µm wide bone matrix being in the process of mineralization and in permanent contact with the scaffold. The number of macrophages and foreign body giant cells were at an acceptable level concerning resorbable biomaterials. In terms of ingrown bone and integrative properties, LAE442 scaffolds could not achieve the results of ß-TCP. In this long-term study, p500 appears to be a biocompatible and more osteoconductive pore size for the Mg alloy LAE442.

Zirconia based ceramics are giving new hope in hard tissues replacement and implants application. Among the three forms of zirconia (ZrO2), tetragonal form (t-ZrO2) possess high mechanical stabilit...

The aim was to prepare experimental adhesive (EA) with ZrO2 nanoparticles (ZEA) and without it; and its interaction with dentin conditioned with photodynamic therapy (PDT), etch and rinse, and Er, ...

The analysis of nanofluids under various physical scenarios convinced the researchers and scientists because of their broad range of applications in potential area of the current time like chemical...

The previous research showed the anti-biofouling improvement of the polyamide six (PA6) fiber when grafted by 2-hydroxyethyl methacrylate (HEMA) individually, and in combination with acrylic acid (AA) known as dual monomers system. The effects of several operative parameters, including vessel reaction temperature and time, ultra violet (UV) pre-irradiation time, and also HEMA-AA mole ratios (for dual system) on the surface grafting of a PA6 fiber by HEMA and also, dual HEMA-AA system were studied. The studied grafting parameters were grafting degree (D), grafting efficiency (E), formed homo and or co-polymer (Y), reaction extent (K), and reaction ratio (R). A pre-UV irradiation technique (PUVA) used for irradiation of the fibers. The results showed efficient polymerization and grafting reactions for the selected operative parameters. The increasing reaction temperature reduced the grafting of the HEMA and AA on the fiber surface. Instead, it accelerated the homo and or co-polymerization of the HEMA and AA monomers. The reaction time had the lowest effect on the homo and co-polymer formation of the used monomers in the studied dual HEMA-AA system. The increasing pre-UV irradiation time was beneficial for the grafting of the studied monomers on the PA6 fiber. The reason referred to increasing the number and concentration of the active sites on the fiber surface.

The magnesium alloy LAE442 showed promising results as a bone substitute in numerous studies in non-weight bearing bone defects. This study aimed to investigate the in vivo behavior of wedge-shaped...

Investigation of heat transport mechanism in swirling flow of viscous fluid containing silicon dioxide (SiO2)(SiO2) and molybdenum disulfide (MoS2)(MoS2) nanoparticles is performed. The flow is engendered due to stretchable rotating cylinder which immersed in infinite fluid. The boundary layer assumption is applied to simplify the governing equations of the problem. The theory of Cattaneo-Christov for thermal energy transportation is employed in the present phenomenon under the heat and mass constraints. The flow is also influenced by Lorentz force. The results for flow field, temperature, and concentration field are produced by employing the bvp4c numerical technique to the similar differential equations. According to the observations, it is noted that in the presence of Lorentz force the reduction in velocity field of the nanofluid occurs. The thermal and solutal relaxation phenomena also declines the energy transport in nanofluid flow. The outcomes are validated through the comparison with previous published studies.

Objective:To develop a low shrinkage, hydrophobic, degradation-resistant, antimicrobial dental composite using a fluorinated acrylate, and a difunctional oxirane.Methods:The effects of a fluorinated acrylate (2-(perfluorooctyl)ethyl acrylate; PFOEA), a difunctional oxirane (EPALLOY™ 5001; EP5001), and a three-component initiator system (camphorquinone/ethyl 4-dimethylaminobenzoate/4-Isopropyl-4′-methyldiphenyl iodonium Tetrakis (pentafluorophenyl) borate; CQ/EDMAB/Borate) on bisphenol A glycidyl dimethacrylate: triethylene glycol dimethacrylate (BisGMA:TEGDMA) composite surface hardness, degree of monomer-to-polymer conversion, hydrophobicity, translucency, mechanical properties, polymerization shrinkage and shrinkage stress, degradation, water imbibition, and antimicrobial properties were determined.Results:Overall the experimental composites had comparable mechanical properties and lower volumetric polymerization shrinkage and shrinkage stress as compared to BisGMA:TEGDMA controls. Addition of PFOEA increased composite hydrophobicity, but it decreased degree of cure, ultimate transverse strength, and translucency. It also decreased polymerization shrinkage and shrinkage stress. The use of the CQ/EDMAB/Borate initiator system was beneficial for the cure and mechanical properties of the 30% w/w PFOEA group. However, it decreased the hydrophobicity and translucency of those composites. The addition of EP5001, at the low concentration used in this work, did not contribute to reduced polymerization volumetric shrinkage or antimicrobial properties, but it did reduce shrinkage stress.Conclusions:A mechanically viable hydrophobic composite system with reduced polymerization shrinkage and shrinkage stress has been developed by adding PFOEA and EP5001. However, the addition of EP5001 did not render the composite antimicrobial due to the low concentration used. Further research is needed to determine the lowest concentration at which EP5001 provides antimicrobial activity. The composites developed here have the potential to improve longevity of traditional BisGMA:TEGDMA composite systems.